Cas no 1824054-23-0 (Benzeneacetonitrile, 4-bromo-2,6-dimethoxy-)

• Product Name: Benzeneacetonitrile, 4-bromo-2,6-dimethoxy-
• CAS No: 1824054-23-0
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 6578449
• PubChem ID: 130139851
• Update Time: 2025-05-19

Benzeneacetonitrile, 4-bromo-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 4-bromo-2,6-dimethoxy-
• 1824054-23-0
• 2-(4-bromo-2,6-dimethoxyphenyl)acetonitrile
• EN300-1896867

• Inchi： 1S/C10H10BrNO2/c1-13-9-5-7(11)6-10(14-2)8(9)3-4-12/h5-6H,3H2,1-2H3
• InChI Key： WWLHJXRKRZOFIR-UHFFFAOYSA-N
• SMILES： C1(CC#N)=C(OC)C=C(Br)C=C1OC

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• Boiling Point: 335.4±37.0 °C(Predicted)

Additional information on Benzeneacetonitrile, 4-bromo-2,6-dimethoxy-

Comprehensive Analysis of Benzeneacetonitrile, 4-bromo-2,6-dimethoxy- (CAS No. 1824054-23-0)

Benzeneacetonitrile, 4-bromo-2,6-dimethoxy- (CAS No. 1824054-23-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its brominated and methoxylated benzene ring, serves as a versatile intermediate in synthetic chemistry. Its unique structural features make it valuable for designing molecules with potential biological activity, aligning with current trends in drug discovery and green chemistry.

The growing demand for high-purity intermediates like 4-bromo-2,6-dimethoxybenzeneacetonitrile reflects the industry's focus on precision and efficiency. Researchers are increasingly exploring its applications in catalysis and material science, particularly in the development of OLED materials and photovoltaic cells. These applications resonate with global interests in renewable energy and sustainable technologies, making this compound a subject of ongoing innovation.

From a synthetic perspective, the 4-bromo-2,6-dimethoxy substitution pattern offers distinct reactivity advantages. The electron-withdrawing bromo group and electron-donating methoxy groups create a balanced electronic environment, facilitating selective functionalization. This property is critical for constructing complex architectures in medicinal chemistry, where researchers frequently search for "building blocks for kinase inhibitors" or "precursors for heterocyclic synthesis."

Analytical characterization of CAS 1824054-23-0 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure the compound meets stringent quality standards required for high-throughput screening and combinatorial chemistry. The pharmaceutical industry's emphasis on structure-activity relationships (SAR) has further elevated the importance of such well-characterized intermediates.

In the context of industrial scale-up, manufacturers optimize routes to produce Benzeneacetonitrile, 4-bromo-2,6-dimethoxy- with minimal environmental impact. This aligns with the principles of green chemistry and responds to frequent search queries about "eco-friendly synthetic methods" and "reducing organic synthesis waste." Recent advances in continuous flow chemistry have shown promise for improving the sustainability profile of such compounds.

The compound's stability under various conditions makes it suitable for long-term storage and global distribution, addressing common logistical challenges in the fine chemicals market. Suppliers often highlight its compatibility with air-sensitive reactions and metal-catalyzed couplings, which are hot topics in modern synthetic methodology development.

Emerging applications in bioconjugation chemistry have expanded the utility of 4-bromo-2,6-dimethoxybenzeneacetonitrile. Its potential use in designing targeted drug delivery systems and molecular probes reflects the intersection of chemical synthesis with biotechnology advancements. These cutting-edge applications generate substantial interest in scientific communities searching for "next-generation therapeutic platforms."

Quality control protocols for CAS 1824054-23-0 emphasize rigorous impurity profiling and chiral purity assessment, particularly when used in asymmetric synthesis. The compound's role in producing optically active pharmaceuticals makes these quality parameters essential, responding to industry demands for "chiral building blocks with >99% ee."

From a regulatory standpoint, proper documentation of Benzeneacetonitrile derivatives supports compliance with international chemical inventories. This aspect addresses frequent queries about "REACH registration status" and "global chemical compliance," which are critical considerations for research organizations and manufacturers alike.

The future outlook for 4-bromo-2,6-dimethoxybenzeneacetonitrile appears promising, with potential expansions into electronic materials and catalysis. Its structural motifs are being investigated for organic semiconductors and ligand design, areas that dominate current materials science literature. These developments position the compound at the forefront of multidisciplinary chemical innovation.